7-hydroxy-3-(4-hydroxy-3-nitrophenyl)-4H-chromen-4-one

• Molecular Formula: C15H9NO6
• Molecular Weight: 299.23 g/mol
• IUPAC Name: 7-hydroxy-3-(4-hydroxy-3-nitrophenyl)chromen-4-one
• InChI: InChI=1S/C15H9NO6/c17-9-2-3-10-14(6-9)22-7-11(15(10)19)8-1-4-13(18)12(5-8)16(20)21/h1-7,17-18H
• InChI Key: AYEJQKGKLYNAMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=COC3=C(C2=O)C=CC(=C3)O)[N+](=O)[O-])O

Description

7-hydroxy-3-(4-hydroxy-3-nitrophenyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C15H9NO6 and its molecular weight is 299.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20 ml of a mixture of concentrated sulfuric acid and nitric acid (3:1) are added dropwise to a solution of 1 g of daidzein in 200 ml of dry ethanol at room temperature while stirring vigorously. The mixture is stirred for another 2 hours, and 400 ml of water are then added. The compound precipitates, is filtered off with suction and washed with water until neutral. The yellow product is recrystallized from alcohol.